Cas no 874821-44-0 (Cyclohexanol, 3-(aminomethyl)-, (1R,3S)-rel-)
874821-44-0 structure
Product Name:Cyclohexanol, 3-(aminomethyl)-, (1R,3S)-rel-
CAS No:874821-44-0
MF:C7H15NO
MW:129.200102090836
CID:1906933
PubChem ID:69059301
Update Time:2025-04-21
Cyclohexanol, 3-(aminomethyl)-, (1R,3S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanol, 3-(aminomethyl)-, (1R,3S)-rel-
- 874821-44-0
- cis-3-(Aminomethyl)cyclohexanol
- SCHEMBL4480291
- PS-16077
- F89074
-
- Inchi: 1S/C7H15NO/c8-5-6-2-1-3-7(9)4-6/h6-7,9H,1-5,8H2/t6-,7+/m0/s1
- InChI Key: WFTIZANRIDXCBN-NKWVEPMBSA-N
- SMILES: O[C@@H]1CCC[C@H](CN)C1
Computed Properties
- Exact Mass: 129.115364102g/mol
- Monoisotopic Mass: 129.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 46.2Ų
Cyclohexanol, 3-(aminomethyl)-, (1R,3S)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1218442-100mg |
cis-3-(aminomethyl)cyclohexanol |
874821-44-0 | 97% | 100mg |
$270 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1218442-250MG |
cis-3-(aminomethyl)cyclohexanol |
874821-44-0 | 97% | 250mg |
$430 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1218442-500MG |
cis-3-(aminomethyl)cyclohexanol |
874821-44-0 | 97% | 500mg |
$705 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1218442-1G |
cis-3-(aminomethyl)cyclohexanol |
874821-44-0 | 97% | 1g |
$1075 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1218442-5G |
cis-3-(aminomethyl)cyclohexanol |
874821-44-0 | 97% | 5g |
$3335 | 2024-07-21 | |
| Enamine | EN300-7340365-0.05g |
rac-(1R,3S)-3-(aminomethyl)cyclohexan-1-ol, cis |
874821-44-0 | 95% | 0.05g |
$202.0 | 2023-05-29 | |
| Enamine | EN300-7340365-0.1g |
rac-(1R,3S)-3-(aminomethyl)cyclohexan-1-ol, cis |
874821-44-0 | 95% | 0.1g |
$301.0 | 2023-05-29 | |
| Enamine | EN300-7340365-0.25g |
rac-(1R,3S)-3-(aminomethyl)cyclohexan-1-ol, cis |
874821-44-0 | 95% | 0.25g |
$431.0 | 2023-05-29 | |
| Enamine | EN300-7340365-0.5g |
rac-(1R,3S)-3-(aminomethyl)cyclohexan-1-ol, cis |
874821-44-0 | 95% | 0.5g |
$679.0 | 2023-05-29 | |
| Enamine | EN300-7340365-1.0g |
rac-(1R,3S)-3-(aminomethyl)cyclohexan-1-ol, cis |
874821-44-0 | 95% | 1g |
$871.0 | 2023-05-29 |
Cyclohexanol, 3-(aminomethyl)-, (1R,3S)-rel- Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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